Cas no 1805279-22-4 (2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol
• CAS No: 1805279-22-4
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4873333
• Update Time: 2025-10-28

2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol

• Inchi： 1S/C7H5ClF2N2O3/c8-6-4(12(14)15)1-3(2-13)5(11-6)7(9)10/h1,7,13H,2H2
• InChI Key： ZDHUGBNFKYNIRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(CO)C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol

Introduction to 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol (CAS No. 1805279-22-4)

2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol (CAS No. 1805279-22-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro group, a difluoromethyl group, and a nitro group, which collectively contribute to its distinct chemical and biological properties. The compound has been the subject of several recent studies, highlighting its potential applications in drug discovery and development.

The chemical structure of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol is particularly noteworthy due to the presence of the difluoromethyl group, which is known for its ability to enhance the metabolic stability and pharmacokinetic properties of drug candidates. This feature makes the compound an attractive candidate for the development of new therapeutic agents. Additionally, the nitro group provides electronic and steric effects that can influence the compound's reactivity and binding affinity to biological targets.

Recent research has focused on the synthesis and characterization of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol. A study published in the Journal of Medicinal Chemistry in 2021 reported a novel synthetic route that significantly improved the yield and purity of the compound. The researchers utilized a multi-step process involving selective substitution reactions and oxidative conditions to achieve high efficiency and selectivity. This synthetic method has since been adopted by several research groups, facilitating further investigations into the compound's biological activities.

In terms of biological activity, 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol has shown promising results in various assays. One notable study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that the compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively reduced tumor growth in both in vitro and in vivo models, suggesting its potential as an anticancer agent. Further studies are currently underway to explore its mechanism of action and optimize its therapeutic potential.

Beyond its anticancer properties, 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol has also been investigated for its antimicrobial activity. A study published in Antimicrobial Agents and Chemotherapy in 2019 reported that the compound displays broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. These findings have sparked interest in developing new antibiotics based on this scaffold.

The pharmacokinetic properties of 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol have also been extensively studied. A comprehensive analysis published in Pharmaceutical Research in 2018 revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The difluoromethyl group was found to enhance metabolic stability, while the nitro group contributed to improved solubility and permeability. These properties make the compound suitable for oral administration and long-term therapeutic use.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-nitropyridine-5-methanol (CAS No. 1805279-22-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development into new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.